Cas no 226256-56-0 (Cinacalcet)

• Product Name: Cinacalcet
• CAS No: 226256-56-0
• MF: C₂₂H₂₂F₃N
• MW: 357.411996364594
• MDL: MFCD09840270
• CID: 67089
• PubChem ID: 156419
• Update Time: 2025-04-18

Cinacalcet Chemical and Physical Properties

Names and Identifiers

• Cinacalcet
• N-((1R)-1-(1-Naphthyl)ethyl)-3-(3-(trifluoromethyl)phenyl)propan-1-amine
• Cinacalcet See also C441800
• AMG 073
• AMG-073
• Cinacalcet Discontinued See: C441800
• Cinacalcet Discontinued See: C441800
• Cinacalcet See also C441800
• Cinacelcet HCl
• KRN 1493
• Mimpara
• Regpara
• Sensipar
• Unii-uaz6V7728s
• CINACALCET [WHO-DD]
• BCP07181
• N-[(1R)-1-(1-naphthyl)ethyl]-3-[3-(trifluoromethyl)phenyl]propan-1-amine
• NS00004927
• [(1R)-1-(naphthalen-1-yl)ethyl]({3-[3-(trifluoromethyl)phenyl]propyl})amine
• CHEBI:48390
• (R)-N-(3-(3-trifluoromethylphenyl)propyl)-1-(1-naphthyl)ethylamine
• AKOS015909821
• DTXSID8048286
• (R)-alpha-methyl-N-[3-[3-(trifluoromethyl)phenyl]propyl]-1-naphthalenemethane amine
• (R)-N-(1-(Naphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propan-1-amine
• AB01274759-01
• AB01274759_02
• cinacalcetum
• 1-Naphthalenemethanamine, alpha-methyl-N-(3-(3-(trifluoromethyl)phenyl)propyl)-, (alphaR)-
• (R)-alpha-methyl-N-(3-(3-(trifluoromethyl)phenyl)propyl)-1-naphthalenemethane amine
• H05BX01
• NCGC00181002-05
• HSDB 7318
• KRN-1493
• CINACALCET [EMA EPAR]
• Cinacalcet [INN]
• CINACALCET [HSDB]
• 1025064-29-2
• s5191
• N-[(1r)-1-(naphthalen-1-yl)ethyl]-3-[3-(trifluoromethyl)phenyl]propan-1-amine
• J-520046
• GTPL3308
• NCGC00181002-01
• AMG073
• HY-70037
• AMY13665
• YP4
• Cinacalcet (USAN)
• DTXCID3028261
• EN300-220098
• CINACALCET [USAN]
• CINACALCET [VANDF]
• Cinacalcet [USAN:INN:BAN]
• Q193978
• BS-16242
• DB01012
• N-[(1R)-1-naphthalen-1-ylethyl]-3-[3-(trifluoromethyl)phenyl]propan-1-amine
• D03504
• CNC
• CS-0287
• SCHEMBL71876
• AC-8974
• CINACALCET [MI]
• 226256-56-0
• NCGC00181002-02
• 1-NAPHTHALENEMETHANAMINE, .ALPHA.-METHYL-N-(3-(3-(TRIFLUOROMETHYL)PHENYL)PROPYL)-, (.ALPHA.R)-
• N-((1R)-1-(Naphthalen-1-yl)ethyl)-3-(3-(trifluoromethyl)phenyl)propan-1-amine
• NCGC00181002-03
• BDBM50416875
• KRN1493
• UAZ6V7728S
• CHEMBL1201284
• Cinacalcet (AMG-073)
• BRD-K73838513-003-05-5
• 1-Naphthalenemethanamine, a-methyl-N-[3-[3-(trifluoromethyl)phenyl]propyl]-, (aR)-; (aR)-a-Methyl-N-[3-[3-(trifluoromethyl)phenyl]propyl]-1-naphthalenemethanamine; AMG 073; Cinacalcet; N-[(1R)-1-(1-Naphthyl)ethyl]-3-[3-(trifluoromethyl)phenyl]propan-1-amine
• NCGC00181002-12

• MDL： MFCD09840270
• Inchi： 1S/C22H22F3N/c1-16(20-13-5-10-18-9-2-3-12-21(18)20)26-14-6-8-17-7-4-11-19(15-17)22(23,24)25/h2-5,7,9-13,15-16,26H,6,8,14H2,1H3/t16-/m1/s1
• InChI Key： VDHAWDNDOKGFTD-MRXNPFEDSA-N
• SMILES： FC(C1=CC=CC(=C1)CCCN[C@H](C)C1=CC=CC2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 357.17000
• Monoisotopic Mass: 357.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.1
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Color/Form: Yellow oily
• Density: 1.154
• Melting Point: Not available
• Boiling Point: 440.9 ºC at 760mmHg
• Flash Point: 220.5 ºC
• Refractive Index: 1.563
• PSA: 12.03000
• LogP: 6.53290
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Cinacalcet Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes